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Compound of Interest

4-Amino-2-
Compound Name: , B
(trifluoromethyl)acetanilide

Cat. No.: B161694

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Amino-2-(trifluoromethyl)acetanilide,
a key intermediate in the pharmaceutical and agrochemical industries. This document outlines
its chemical and physical properties, provides a representative experimental protocol for its
synthesis, and explores its potential biological significance through a hypothetical signaling
pathway.

Core Chemical and Physical Properties

4-Amino-2-(trifluoromethyl)acetanilide, also known as N-[4-amino-2-
(trifluoromethyl)phenyl]lacetamide, is a substituted acetanilide derivative. The presence of the
trifluoromethyl group significantly influences its chemical properties, enhancing metabolic
stability and lipophilicity, which are desirable characteristics in drug design.[1][2]

Table 1: Physicochemical Properties of 4-Amino-2-(trifluoromethyl)acetanilide
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Property Value Reference(s)
Molecular Formula CoHoF3N20 [3]
Molecular Weight 218.18 g/mol [3114]
CAS Number 134514-34-4 [3][5]
Melting Point 137-139 °C [51[6]
Boiling Point 267.6 £ 40.0 °C (Predicted) [6]
Density 1.378 g/cm3 [7]
Appearance Beige to light brown powder [1]
XLogP3 2.9 [7]
Polar Surface Area 55.1 A2 [4]
N-[4-amino-2-
IUPAC Name (trifluoromethyl)phenyllacetami  [4]
de

Experimental Protocols

While a specific, detailed synthesis protocol for 4-Amino-2-(trifluoromethyl)acetanilide is not
readily available in the provided search results, a general and representative procedure can be
adapted from standard methods for the acetylation of anilines. The following protocol describes
a plausible route for its synthesis and subsequent analysis.

2.1. Synthesis of 4-Amino-2-(trifluoromethyl)acetanilide

This procedure is based on the acetylation of the corresponding aniline precursor, 4-amino-2-
(trifluoromethyl)aniline.

Obijective: To synthesize 4-Amino-2-(trifluoromethyl)acetanilide via N-acetylation.
Materials:

e 4-amino-2-(trifluoromethyl)aniline
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Acetic anhydride

Glacial acetic acid (as solvent)

Sodium acetate

Distilled water

Ethanol

Standard laboratory glassware (round-bottom flask, condenser, beaker, etc.)

Magnetic stirrer and heating mantle

Procedure:

Dissolution: In a 250 mL round-bottom flask, dissolve 4-amino-2-(trifluoromethyl)aniline in
glacial acetic acid.

Acetylation: While stirring, slowly add a molar equivalent of acetic anhydride to the solution.
To facilitate the reaction, a catalytic amount of sodium acetate can be added.

Reaction: Heat the mixture under reflux for approximately 2-3 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

Precipitation: After the reaction is complete, cool the flask to room temperature and then
pour the mixture into a beaker containing ice-cold water. This will cause the crude product to
precipitate out of the solution.

Filtration: Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold
distilled water to remove any remaining acid and unreacted reagents.

Recrystallization: Purify the crude product by recrystallization from an appropriate solvent
system, such as an ethanol/water mixture, to yield pure 4-Amino-2-
(trifluoromethyl)acetanilide as crystals.

Drying: Dry the purified crystals in a vacuum oven at a moderate temperature.
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2.2. Analytical Characterization

The identity and purity of the synthesized compound can be confirmed using standard
analytical techniques.

Methods:

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.
A reverse-phase C18 column with a mobile phase gradient of water and acetonitrile (with
0.1% formic acid) is a common starting point.

e Mass Spectrometry (MS): To confirm the molecular weight of the compound (218.18 g/mol ).

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H NMR and 13C NMR): To confirm the
chemical structure by analyzing the chemical shifts and coupling constants of the protons
and carbons.

¢ Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the N-H
stretches of the amine and amide, and the C=0 stretch of the amide.

Visualized Workflows and Pathways
3.1. Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of an
acetanilide derivative as described in the protocol above.
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Caption: General workflow for the synthesis and purification of 4-Amino-2-
(trifluoromethyl)acetanilide.

3.2. Hypothetical Antimicrobial Signaling Pathway

Trifluoromethylated aniline derivatives have shown potential as antimicrobial agents.[8] They
may act by disrupting bacterial cell membranes and inhibiting key virulence factors.[8] The
diagram below conceptualizes a hypothetical mechanism of action.
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Click to download full resolution via product page
Caption: Hypothetical antimicrobial mechanism of a trifluoromethylated aniline derivative.

Applications and Significance

4-Amino-2-(trifluoromethyl)acetanilide serves as a crucial building block in medicinal
chemistry and agrochemical synthesis.

o Pharmaceutical Development: It is a key intermediate in the synthesis of various bioactive
molecules, including potential analgesic and anti-inflammatory agents.[1][2] The
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trifluoromethyl group can enhance drug efficacy by improving metabolic stability and cell
membrane permeability.[2]

o Agrochemicals: This compound is also utilized in the development of modern herbicides and
pesticides, where the trifluoromethyl group contributes to the potency and effectiveness of
the final product.[1][2]

» Biochemical Research: As a substituted aniline, it can be used in studies related to enzyme
inhibition and metabolic pathways, aiding in the broader understanding of drug interactions
and biological processes.[1]

e Analytical Chemistry: It can be employed as a standard in various chromatographic and
spectrometric methods for the analysis of complex mixtures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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